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Compound of Interest

Compound Name: Indolin-6-ylboronic acid

Cat. No.: B594351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Indolin-6-
ylboronic acid (CAS No. 1253912-15-0). The content herein is intended to support laboratory
professionals in the safe use of this compound in research and development settings. It is
important to note that a comprehensive, publicly available Safety Data Sheet (SDS) for this
specific compound is not readily available. Therefore, the following guidance is synthesized
from information on closely related arylboronic acids and general principles of laboratory safety.
All users should supplement this guide with their institution's specific safety protocols and
conduct a thorough risk assessment before use.

Chemical and Physical Properties

Indolin-6-ylboronic acid, also known as B-(2,3-Dihydro-1H-indol-6-yl)boronic acid, is a
specialty chemical often used as a building block in organic synthesis, particularly in the
development of novel pharmaceutical compounds.[1] While experimentally determined physical
and chemical data are limited, predicted values provide a baseline for handling procedures.
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Property Value Source
CAS Number 1253912-15-0 [1]
Molecular Formula CsH10BNO:2 [1]
Molecular Weight 162.98 g/mol

Purity Typically 296% [1]
Predicted Density 1.27 £ 0.1 g/cm3

Predicted Boiling Point 371.8+£52.0 °C

Storage Temperature 2-8°C, in a dry, dark place

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for Indolin-6-ylboronic acid is not
consistently available. However, based on the known hazards of similar arylboronic acids, such
as 6-Indolylboronic acid, it is prudent to handle this compound with the assumption that it may
possess the following hazards.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o Irritation
tract irritation)

Signal Word: Warning
Precautionary Statements (General Recommendations):
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Safe Handling

The following protocols are based on standard practices for handling powdered chemical
reagents with potential irritant properties.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory environment and procedures should be
conducted to determine the appropriate PPE. The following are minimum recommendations:

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes. A
face shield should be used in addition to goggles when there is a risk of splashing.

e Skin Protection:

o Gloves: Nitrile gloves should be worn. Inspect gloves for any tears or perforations before
each use. Wash hands thoroughly after handling, even if gloves are worn.

o Lab Coat: A flame-resistant lab coat that fits properly should be worn and buttoned to its
full length.

o Respiratory Protection: All handling of solid Indolin-6-ylboronic acid that may generate dust
should be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood is
not available, a NIOSH-approved respirator with an appropriate particulate filter should be
used.
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Weighing and Transfer

o Preparation: Before handling, ensure the work area, such as a chemical fume hood, is clean
and uncluttered. Locate the nearest safety shower and eyewash station.

e Procedure: Conduct all weighing and transferring of the solid compound within a chemical
fume hood to minimize the inhalation of dust particles. Use appropriate tools (e.g., spatulas)
to handle the material.

Dissolution

e When preparing a solution, add the solid Indolin-6-ylboronic acid to the solvent slowly to
avoid splashing.

o Carry out all dissolution procedures in a well-ventilated area, preferably within a chemical
fume hood.

Storage

» Store Indolin-6-ylboronic acid in a tightly sealed container in a cool, dry, and dark place.
Recommended storage temperature is between 2°C and 8°C.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal

o Collect all waste containing Indolin-6-ylboronic acid in a clearly labeled, sealed container.
¢ Do not mix with other waste streams unless compatibility has been confirmed.

» Dispose of the chemical waste in accordance with local, state, and federal regulations.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately flush the affected area with plenty
i of water. Remove contaminated clothing and
Skin Contact o
shoes. Wash the skin with soap and water. If

irritation persists, seek medical attention.

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If the

Inhalation ] ] ] o o
person is not breathing, give artificial respiration.
Seek immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Spill Response:

e Evacuate the area.

o Wear appropriate personal protective equipment.

o Carefully sweep up the solid material, avoiding dust generation.

» Place the spilled material into a labeled, sealed container for disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
» Ventilate the area.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Indolin-6-ylboronic
acid from receipt to disposal.
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Workflow for Safe Handling of Indolin-6-ylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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